N-(tert-butoxycarbonyl)-N'-(5-isoquinolyl)ethylenediamine

• CAS RN: 651309-89-6
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• IUPAC Name: tert-butyl N-[2-(isoquinolin-5-ylamino)ethyl]carbamate
• InChI: InChI=1S/C16H21N3O2/c1-16(2,3)21-15(20)19-10-9-18-14-6-4-5-12-11-17-8-7-13(12)14/h4-8,11,18H,9-10H2,1-3H3,(H,19,20)
• InChI Key: FUZFOYFSHUTVLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCNC1=CC=CC2=C1C=CN=C2

Description

N-(tert-butoxycarbonyl)-N'-(5-isoquinolyl)ethylenediamine is a useful research compound. Its molecular formula is C16H21N3O2 and its molecular weight is 287.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, a suspension of 5-bromoisoquinoline (416 mg, Spex), tris(dibenzylideneacetone)dipalladium(0) (92 mg), 2-(di-tert-butylphosphino)biphenyl (119 mg), N-(2-aminoethyl)carbamic acid tert-butyl ester (385 mg) and sodium tert-butoxide (269 mg) in toluene (5 ml) was stirred with heating at 80° C. for 2 hours. The reaction mixture was cooled to room temperature and added with ethyl acetate (5 ml). The insoluble matters were removed by filtration through Celite. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=2:1) to obtain the title compound (402 mg).